![molecular formula C15H16N2O4 B2815049 2-(benzo[d][1,3]dioxol-5-yl)-N-(3-(isoxazol-4-yl)propyl)acetamide CAS No. 1903333-08-3](/img/structure/B2815049.png)
2-(benzo[d][1,3]dioxol-5-yl)-N-(3-(isoxazol-4-yl)propyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(benzo[d][1,3]dioxol-5-yl)-N-(3-(isoxazol-4-yl)propyl)acetamide” is a complex organic molecule. It contains a benzodioxole group (benzo[d][1,3]dioxol-5-yl), an isoxazole group (isoxazol-4-yl), and an acetamide group (N-(3-propyl)acetamide). Benzodioxole is a type of aromatic ether that is often found in various pharmaceuticals and natural products . Isoxazole is a type of azole with an oxygen atom next to the nitrogen. It is a part of many pharmaceuticals due to its heterocyclic aromatic characteristics . Acetamide is an organic compound with the formula CH3CONH2. It is the simplest amide derived from acetic acid .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzodioxole and isoxazole rings would contribute to the compound’s aromaticity, while the acetamide group would introduce polarity .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. The benzodioxole and isoxazole rings might undergo electrophilic substitution reactions, while the acetamide group could participate in various nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. The presence of aromatic rings would likely make it relatively stable, while the acetamide group could enhance its solubility in polar solvents .Scientific Research Applications
Synthesis of Functionalized Compounds
The compound’s structure, particularly the benzo[d][1,3]dioxol-5-yl moiety, is used in the synthesis of functionalized benzo[1,3]dioxin-4-ones . These derivatives are synthesized from salicylic acids and acetylenic esters, mediated by CuI and NaHCO3 in acetonitrile .
Organoselenium Compounds
The benzo[d][1,3]dioxole subunit, similar to the one in the compound, is incorporated in the synthesis of novel organoselenium compounds . These compounds have potential applications in various fields, including organic synthesis, pharmaceutics, ligand chemistry, semiconducting materials, biochemistry, and catalysis .
Antimicrobial Activity
Compounds with similar structures have shown antimicrobial activity. For instance, a compound with a 4-methoxy-benzo[1,3]dioxol-5-yl moiety exhibited antibacterial activity against Pseudomonous aeruginosa and antifungal activity against Aspergillus fumigatus .
Cytotoxicity Activities
Compounds with similar structures have been tested for their cytotoxicity activities . The lowest concentration that produced a ≥50% inhibition of the growth of yeast in comparison with positive control was identified as MIC 50 .
Future Directions
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-[3-(1,2-oxazol-4-yl)propyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4/c18-15(16-5-1-2-12-8-17-21-9-12)7-11-3-4-13-14(6-11)20-10-19-13/h3-4,6,8-9H,1-2,5,7,10H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTXSIJHOPJDOFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CC(=O)NCCCC3=CON=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzo[d][1,3]dioxol-5-yl)-N-(3-(isoxazol-4-yl)propyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.